![molecular formula C12H23NO B1610259 Piperidine, 2,2,6,6-tetramethyl-4-(2-propen-1-yloxy)- CAS No. 43224-75-5](/img/structure/B1610259.png)
Piperidine, 2,2,6,6-tetramethyl-4-(2-propen-1-yloxy)-
Overview
Description
“Piperidine, 2,2,6,6-tetramethyl-” is a hindered secondary amine . It is used to prepare metallo-amide bases and selective generation of silylketene acetals . It is also known as Norpempidine, TEMP, and TMPH .
Synthesis Analysis
An efficient continuous-flow process has been reported for the synthesis of a similar compound, N,N′-bis(2,2,6,6-tetramethyl-4-piperidinyl)-1,6-hexanediamine (DTMPA) . The starting material 1,6-hexanediamine (HMDA) mixes with 2,2,6,6-tetramethyl-4-piperidinone (TAA), reacts with hydrogen in a micro fixed-bed reactor packed with 5% Pt/C catalyst to provide DTMPA in 85% isolated yield .
Molecular Structure Analysis
The molecular formula of “Piperidine, 2,2,6,6-tetramethyl-” is C9H19N . Its molecular weight is 141.2539 . The IUPAC Standard InChI is InChI=1S/C9H19N/c1-8(2)6-5-7-9(3,4)10-8/h10H,5-7H2,1-4H3 .
Chemical Reactions Analysis
“Piperidine, 2,2,6,6-tetramethyl-” can be used as a reactant to synthesize various compounds . For example, it can be used to synthesize allylated tertiary amines via allylic amination of allylic chlorides, hydroxylamines via oxidation in the presence of oxone as an oxidant, sulfenamide compounds by reacting with heterocyclic thiols in the presence of iodine as an oxidant, N-methylated amines via N-methylation by reacting with CO2 and phenylsilane, and propargylamines via three-component Mannich coupling reaction with aldehydes and alkynes .
Physical And Chemical Properties Analysis
“Piperidine, 2,2,6,6-tetramethyl-” has a refractive index of n20/D 1.445 (lit.) . Its boiling point is 152 °C (lit.) , and its density is 0.837 g/mL at 25 °C (lit.) .
Scientific Research Applications
Sigma Receptor Binding and Antiproliferative Activity
- A study by Berardi et al. (2005) investigated methyl substitutions on the piperidine ring, including derivatives of tetramethylpiperidine, to probe selective binding and activity at sigma(1) receptors. The study found that certain derivatives exhibited potent sigma(1) ligand properties and antiproliferative activity in rat C6 glioma cells, suggesting potential applications in tumor research and therapy (Berardi et al., 2005).
Oxidation of Primary Alcohols to Aldehydes
- Einhorn et al. (1996) described the use of 2,2,6,6-Tetramethyl-1-piperidinyloxy in the efficient oxidation of primary alcohols to aldehydes, demonstrating its application in organic synthesis. This process showed high selectivity and avoided overoxidation to carboxylic acids (Einhorn et al., 1996).
Synthesis of Stereoisomers for Alkaloid Production
- Research by Takahata et al. (1999) presented a synthesis method for all four stereoisomers of 2-(2,3-dihydroxypropyl)piperidine, using asymmetric dihydroxylation. This method has applications in the asymmetric synthesis of naturally occurring piperidine-related alkaloids, important in medicinal chemistry (Takahata et al., 1999).
PET Radiotracer Development
- A study by Abate et al. (2011) designed novel analogues of a σ receptor ligand with reduced lipophilicity for potential use as positron emission tomography (PET) radiotracers. This research illustrates the role of tetramethylpiperidine derivatives in developing diagnostic tools in oncology (Abate et al., 2011).
Antimycobacterial Activity
- Kumar et al. (2008) synthesized several spiro-piperidin-4-ones and evaluated their activity against Mycobacterium tuberculosis. This research highlights the antimicrobial potential of piperidine derivatives, particularly in tackling tuberculosis (Kumar et al., 2008).
Antihypertensive Agents
- Research by Takai et al. (1986) synthesized piperidine derivatives with a quinazoline ring system and tested them for antihypertensive activity. This indicates the potential use of such compounds in the development of new cardiovascular drugs (Takai et al., 1986).
Synthesis of Iminosugars
- Barnes et al. (2015) described the synthesis of polyhydroxylated N-alkoxypiperidines, a class of biologically active molecules with therapeutic potential. This research demonstrates the versatility of piperidine derivatives in drug development (Barnes et al., 2015).
Mechanism of Action
Mode of Action
Based on its structural similarity to 4-hydroxy-2,2,6,6-tetramethylpiperidine, it can be inferred that it might also form bi-directional hydrogen bonds with its targets, inhibiting ion migration and reinforcing the interface contact .
Biochemical Pathways
The formation of bi-directional hydrogen bonds suggests that it might influence pathways related to ion transport and interface stability .
Result of Action
Its potential to form bi-directional hydrogen bonds and inhibit ion migration suggests that it might have a stabilizing effect on certain molecular structures .
Action Environment
Factors such as temperature, ph, and the presence of other ions could potentially affect its ability to form hydrogen bonds and inhibit ion migration .
Properties
IUPAC Name |
2,2,6,6-tetramethyl-4-prop-2-enoxypiperidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23NO/c1-6-7-14-10-8-11(2,3)13-12(4,5)9-10/h6,10,13H,1,7-9H2,2-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJCGHPRUNQYHRJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(CC(N1)(C)C)OCC=C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H23NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50885889 | |
Record name | Piperidine, 2,2,6,6-tetramethyl-4-(2-propen-1-yloxy)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50885889 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid | |
Record name | Piperidine, 2,2,6,6-tetramethyl-4-(2-propen-1-yloxy)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
CAS No. |
43224-75-5 | |
Record name | 2,2,6,6-Tetramethyl-4-(2-propen-1-yloxy)piperidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=43224-75-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Piperidine, 2,2,6,6-tetramethyl-4-(2-propen-1-yloxy)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0043224755 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Piperidine, 2,2,6,6-tetramethyl-4-(2-propen-1-yloxy)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Piperidine, 2,2,6,6-tetramethyl-4-(2-propen-1-yloxy)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50885889 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,2,6,6-tetramethyl-4-(prop-2-en-1-yloxy)piperidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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